Cas no 65808-85-7 (Butanedioic acid, isothiocyanato-, diethyl ester, (S)-)
65808-85-7 structure
Product Name:Butanedioic acid, isothiocyanato-, diethyl ester, (S)-
CAS No:65808-85-7
MF:C9H13NO4S
MW:231.26882147789
CID:1703081
Update Time:2024-09-02
Butanedioic acid, isothiocyanato-, diethyl ester, (S)- Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, isothiocyanato-, diethyl ester, (S)-
- Butanedioic acid, isothiocyanato-, diethyl ester, (S)- (9CI)
-
- Inchi: 1S/C9H13NO4S/c1-3-13-8(11)5-7(10-6-15)9(12)14-4-2/h7H,3-5H2,1-2H3/t7-/m0/s1
- InChI Key: QXDWIJBRASJSJQ-ZETCQYMHSA-N
- SMILES: C(OCC)(=O)[C@@H](N=C=S)CC(OCC)=O
Computed Properties
- Exact Mass: 231.05659
Experimental Properties
- Density: 1.17±0.1 g/cm3(Predicted)
- Boiling Point: 325.1±32.0 °C(Predicted)
- PSA: 64.96
Butanedioic acid, isothiocyanato-, diethyl ester, (S)- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
65808-85-7 (Butanedioic acid, isothiocyanato-, diethyl ester, (S)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk